Cas no 10222-86-3 (3,5-diphenylpyrazole)

3,5-Diphenylpyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with phenyl groups at the 3 and 5 positions. This structure imparts notable stability and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid aromatic framework facilitates applications in ligand design and coordination chemistry, particularly in the development of metal-organic complexes. The compound’s well-defined reactivity and compatibility with various functionalization reactions enhance its utility in constructing more complex molecular architectures. Additionally, its crystalline nature ensures high purity and ease of characterization, supporting reproducible results in research and industrial settings.

3,5-diphenylpyrazole structure

Product Name:3,5-diphenylpyrazole

CAS No:10222-86-3

MF:C₁₅H₁₂N₂

MW:220.269183158875

MDL:MFCD00039675

CID:5230028

Update Time:2025-06-29

3,5-diphenylpyrazole Chemical and Physical Properties

Names and Identifiers

- 3,5-diphenylpyrazole
- MDL： MFCD00039675
- Inchi： 1S/C15H12N2/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key： NSFLJLJINCMQEC-UHFFFAOYSA-N
- SMILES： N1=C(C2=CC=CC=C2)CC(C2=CC=CC=C2)=N1

3,5-diphenylpyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0996426-1g	3,5-diphenylpyrazole	10222-86-3	95%	1g	$900	2024-08-02
eNovation Chemicals LLC	Y0996426-1g	3,5-diphenylpyrazole	10222-86-3	95%	1g	$900	2023-02-27
AstaTech	N11913-25/G	3,5-DIPHENYLPYRAZOLE	10222-86-3	95%	25g	$95	2023-09-19
AstaTech	N11913-100/G	3,5-DIPHENYLPYRAZOLE	10222-86-3	95%	100g	$238	2023-09-19
AstaTech	N11913-500/G	3,5-DIPHENYLPYRAZOLE	10222-86-3	95%	500g	$POA	2023-09-19

3,5-diphenylpyrazole Related Literature

1. Aluminium coordination complexes in copolymerization reactions of carbon dioxide and epoxides

Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Additional information on 3,5-diphenylpyrazole

Comprehensive Overview of 3,5-Diphenylpyrazole (CAS No. 10222-86-3): Properties, Applications, and Research Insights

3,5-Diphenylpyrazole (CAS No. 10222-86-3) is a heterocyclic organic compound featuring a pyrazole core substituted with phenyl groups at the 3 and 5 positions. This structure imparts unique chemical and physical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's molecular formula (C₁₅H₁₂N₂) and molecular weight (220.27 g/mol) are critical for synthetic applications, while its crystalline form and solubility profile (solubility in organic solvents) enhance its utility in diverse reactions.

Recent trends highlight growing interest in 3,5-diphenylpyrazole derivatives due to their potential in drug discovery, particularly as anti-inflammatory agents and kinase inhibitors. Researchers are exploring its role in modulating enzyme activity and signal transduction pathways, aligning with the demand for targeted therapies. Additionally, its fluorescence properties have sparked investigations into optical materials and sensors, addressing needs in nanotechnology and diagnostics.

Synthetic methods for 3,5-diphenylpyrazole often involve condensation reactions between hydrazines and diketones, with modifications to improve yield and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterization. Environmental and safety studies confirm its stability under standard conditions, though proper laboratory handling is advised to ensure compliance with chemical safety protocols.

In material science, 3,5-diphenylpyrazole serves as a building block for metal-organic frameworks (MOFs) and coordination polymers, leveraging its chelating ability. Its thermal stability (decomposition temperature >250°C) makes it suitable for high-performance polymers. The compound's structure-activity relationships (SAR) are also pivotal in optimizing bioactive molecules, a hot topic in computational chemistry and AI-driven drug design.

Market analyses reveal rising demand for custom synthesis of 3,5-diphenylpyrazole, driven by R&D investments in precision medicine and green chemistry. Suppliers emphasize batch-to-batch consistency and regulatory compliance, catering to pharmaceutical GMP standards. FAQs often address its storage conditions (e.g., inert atmosphere) and scaling-up challenges, reflecting industrial priorities.

Future directions include exploring catalytic applications and bioconjugation techniques, with publications highlighting its role in click chemistry. As sustainability gains traction, solvent-free synthesis routes for 3,5-diphenylpyrazole are under investigation, aligning with circular economy principles. Collaborative efforts between academia and industry aim to unlock its full potential while addressing cost-efficiency and scalability.